2-(2-{[Cyano(4-fluoro-3-nitrophenyl)amino]methyl}phenyl)-2-methylpropanenitrile

• IUPAC Name: [2-(2-cyanopropan-2-yl)phenyl]methyl-(4-fluoro-3-nitrophenyl)cyanamide
• InChI: InChI=1S/C18H15FN4O2/c1-18(2,11-20)15-6-4-3-5-13(15)10-22(12-21)14-7-8-16(19)17(9-14)23(24)25/h3-9H,10H2,1-2H3
• InChI Key: LPYCFPYXCSJJLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=CC=CC=C1CN(C#N)C2=CC(=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C18H15FN4O2
• Molecular Weight: 338.3 g/mol

Description

“2-(2-{[Cyano(4-fluoro-3-nitrophenyl)amino]methyl}phenyl)-2-methylpropanenitrile” is a complex organic compound. It contains a cyano group, a nitro group, and a fluoro group attached to phenyl rings. This compound is likely to be used in advanced organic synthesis.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the cyano, fluoro, and nitro groups, and the formation of the amine linkage. The exact synthesis process would depend on the starting materials and the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of two phenyl rings, one of which is substituted with a methyl and a cyano group, and the other is substituted with a fluoro and a nitro group. The two rings are linked by a methylene (CH2) group that is also bonded to an amino group.

Chemical Reactions Analysis

The compound contains several functional groups that could participate in various chemical reactions. For instance, the nitro group could undergo reduction to form an amine, and the cyano group could react with acids to form a carboxylic acid.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it is used as a reagent in organic synthesis, its mechanism of action would involve the reactions of its functional groups with other compounds.

Safety and Hazards

As with any chemical compound, handling “2-(2-{[Cyano(4-fluoro-3-nitrophenyl)amino]methyl}phenyl)-2-methylpropanenitrile” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties, and could include reactivity hazards, health hazards from exposure, and environmental hazards.

Future Directions

The future directions for the use of this compound could include its application in the synthesis of more complex organic compounds, or its use in the development of new materials or pharmaceuticals.